4-(Ethylsulfonyl)benzenethiol
Description
4-(Ethylsulfonyl)benzenethiol (CAS: N/A; molecular formula: C₈H₁₀O₂S₂) is a benzenethiol derivative featuring a para-substituted ethylsulfonyl (-SO₂C₂H₅) group and a thiol (-SH) group. The sulfonyl moiety is strongly electron-withdrawing, polarizing the aromatic ring and enhancing the acidity of the thiol proton (pKa ~6–8). This compound is primarily utilized as a synthetic intermediate in pharmaceuticals and materials science, leveraging its nucleophilic thiol group for metal coordination or disulfide bond formation .
Properties
Molecular Formula |
C8H10O2S2 |
|---|---|
Molecular Weight |
202.3 g/mol |
IUPAC Name |
4-ethylsulfonylbenzenethiol |
InChI |
InChI=1S/C8H10O2S2/c1-2-12(9,10)8-5-3-7(11)4-6-8/h3-6,11H,2H2,1H3 |
InChI Key |
DPLJZDXEGRONFF-UHFFFAOYSA-N |
Canonical SMILES |
CCS(=O)(=O)C1=CC=C(C=C1)S |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional attributes of 4-(ethylsulfonyl)benzenethiol are benchmarked below against key analogs, emphasizing substituent effects, reactivity, and applications.
Structural and Electronic Comparisons
| Compound | Substituents | Molecular Weight (g/mol) | Key Properties |
|---|---|---|---|
| 4-(Ethylsulfonyl)benzenethiol | -SO₂C₂H₅, -SH (para) | 200.28 | High thiol reactivity; moderate lipophilicity; electron-withdrawing sulfonyl |
| 4-(Methylsulfonyl)benzenethiol | -SO₂CH₃, -SH (para) | 186.25 | Lower lipophilicity vs. ethyl analog; similar acidity |
| 4-Tosylbenzenethiol | -OTs (tosyl), -SH (para) | 278.36 | Sulfonate ester group; poor nucleophilicity; high thermal stability |
| 4-Sulfonamide derivatives [1] | -SO₂NH₂, heterocyclic | ~350–400 | Enhanced biological activity (e.g., enzyme inhibition); reduced thiol reactivity |
- Sulfonate esters (e.g., tosyl) exhibit stability but lack nucleophilic thiol reactivity .
- Electronic Influence : Sulfonyl groups withdraw electron density, activating the aromatic ring for electrophilic substitution at meta positions. Thiol acidity is amplified, favoring deprotonation and metal coordination .
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